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Compound of Interest

Compound Name: Phenyl octanoate

Cat. No.: B3053583

An In-depth Technical Guide to Phenyl
Octanoate

This technical guide provides comprehensive information on the chemical properties, synthesis,
and analysis of phenyl octanoate, tailored for researchers, scientists, and professionals in
drug development.

Compound Identification and Properties

Phenyl octanoate is an ester formed from phenol and octanoic acid. Below is a summary of its
key identifiers and physicochemical properties.

Property Value Citation(s)
CAS Number 5457-78-3 [1]
Molecular Formula C14H200:2 [1]
Molecular Weight 220.31 g/mol [1]
IUPAC Name phenyl octanoate [1]

Octanoic acid, phenyl ester;
Synonyms [1]
Phenyl caprylate
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of phenyl octanoate are crucial for
research and development. This section outlines protocols for its enzymatic synthesis and
characterization by Gas Chromatography-Mass Spectrometry (GC-MS).

The enzymatic synthesis of phenyl octanoate offers a green chemistry approach with high
selectivity, often utilizing lipases as biocatalysts. This method avoids the harsh conditions and
byproducts associated with traditional chemical synthesis[2].

Materials:

» Octanoic acid

e Phenol

e Immobilized lipase (e.g., from Rhizomucor miehei)[2][3]
e Organic solvent (e.g., hexane)[3]

e Shaking incubator

o Standard laboratory glassware

Protocol:

o Reaction Setup: In a suitable reaction vessel, prepare a solution of octanoic acid and phenol
in hexane. Molar concentrations can be optimized, with literature suggesting ranges around
0.8 M for the alcohol and 0.267 M for the acyl donor as a starting point[3].

o Enzyme Addition: Add the immobilized lipase to the substrate solution. The enzyme
concentration is a critical parameter to optimize, with effective ranges often between 2-7%
(wiv)[3].

¢ Incubation: Incubate the reaction mixture in a thermostatically controlled shaker. The
temperature and reaction time should be optimized for the specific lipase used. A common
starting point is 30°C for 120 minutes][3].
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» Reaction Monitoring: The progress of the esterification can be monitored by taking aliquots at
different time intervals and analyzing them using techniques like Thin Layer Chromatography
(TLC) or Gas Chromatography (GC)[3].

o Product Isolation: After the reaction reaches the desired conversion, the immobilized enzyme
can be easily removed by filtration. The solvent is then evaporated under reduced pressure
to yield the crude phenyl octanoate.

« Purification: The crude product can be further purified using column chromatography to
obtain high-purity phenyl octanoate.

GC-MS is a powerful technique for the qualitative and quantitative analysis of volatile and semi-
volatile compounds like phenyl octanoate[2].

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (GC-MS).

o Capillary column suitable for fatty acid ester analysis (e.g., HP-5MS)[4].
Protocol:

o Sample Preparation: Dissolve a small amount of the synthesized phenyl octanoate in a
suitable volatile solvent, such as ethanol or hexane[4].

« Injection: Inject a small volume (e.g., 1-2 pL) of the sample into the GC injector port, which is
maintained at a high temperature (e.g., 250°C) to ensure rapid volatilization[4].

o Chromatographic Separation: The components of the sample are separated based on their
boiling points and interactions with the stationary phase of the capillary column. A typical
temperature program might start at 60°C and ramp up to 250°C at a rate of 5°C/min[4].

e Mass Spectrometry: As the separated components elute from the column, they enter the
mass spectrometer. Here, they are ionized (commonly by electron impact at 70 eV), and the
resulting fragments are separated based on their mass-to-charge ratio[4].
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o Data Analysis: The resulting mass spectrum provides a molecular fingerprint of the
compound, allowing for its identification by comparing the fragmentation pattern to spectral
libraries (e.g., NIST)[4]. The retention time from the gas chromatogram provides an
additional layer of identification.

Diagrams

The following diagrams illustrate the experimental workflow for the synthesis and analysis of
phenyl octanoate.

Caption: Workflow for the lipase-catalyzed synthesis of phenyl octanoate.

Caption: Workflow for the analysis of phenyl octanoate using GC-MS.

Applications in Research and Drug Development

While phenyl octanoate itself is not a widely documented therapeutic agent, its structural
characteristics make it relevant to drug development in several ways:

e Drug Delivery: The hydrophobic nature of the phenyl and octanoyl moieties makes it a
candidate for incorporation into hydrophobic cores of drug delivery systems like
nanoparticles or liposomes. This can aid in the encapsulation of poorly water-soluble
drugs|2].

e Prodrug Design: The ester linkage in phenyl octanoate can be susceptible to enzymatic or
chemical hydrolysis in vivo. This principle is fundamental in prodrug design, where a labile
ester group can be used to mask a functional group of a parent drug to improve its
pharmacokinetic properties, with the ester being cleaved to release the active drug at the
target site.

o Metabolic Studies: Isotopically labeled versions of phenyl octanoate can be used in
metabolic tracing studies to investigate fatty acid metabolism and related pathways|[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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